Cas no 862832-01-7 (2-(1,2-dimethyl-1H-indol-3-yl)-N-{3-ethyl(phenyl)aminopropyl}-2-oxoacetamide)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)-N-{3-ethyl(phenyl)aminopropyl}-2-oxoacetamide
• CAS No: 862832-01-7
• MF: C₂₃H₂₇N₃O₂
• MW: 377.479385614395
• CID: 6536032
• Update Time: 2025-08-03

2-(1,2-dimethyl-1H-indol-3-yl)-N-{3-ethyl(phenyl)aminopropyl}-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)-N-{3-ethyl(phenyl)aminopropyl}-2-oxoacetamide
• 2-(1,2-dimethyl-1H-indol-3-yl)-N-(3-(ethyl(phenyl)amino)propyl)-2-oxoacetamide
• 1H-Indole-3-acetamide, N-[3-(ethylphenylamino)propyl]-1,2-dimethyl-α-oxo-

• Inchi： 1S/C23H27N3O2/c1-4-26(18-11-6-5-7-12-18)16-10-15-24-23(28)22(27)21-17(2)25(3)20-14-9-8-13-19(20)21/h5-9,11-14H,4,10,15-16H2,1-3H3,(H,24,28)
• InChI Key： OLWWQGKUUPDSGH-UHFFFAOYSA-N
• SMILES： C(NCCCN(CC)C1=CC=CC=C1)(=O)C(C1C2=C(N(C)C=1C)C=CC=C2)=O

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• pka: 11.92±0.46(Predicted)

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)-N-{3-ethyl(phenyl)aminopropyl}-2-oxoacetamide

Comprehensive Analysis of 2-(1,2-dimethyl-1H-indol-3-yl)-N-{3-ethyl(phenyl)aminopropyl}-2-oxoacetamide (CAS No. 862832-01-7)

2-(1,2-dimethyl-1H-indol-3-yl)-N-{3-ethyl(phenyl)aminopropyl}-2-oxoacetamide (CAS No. 862832-01-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name DMI-EPA-oxoacetamide, features a complex molecular architecture combining indole and phenylamine moieties, which are pivotal in drug discovery and development.

The growing interest in indole derivatives and oxoacetamide-based compounds stems from their versatility in medicinal chemistry. Researchers are particularly intrigued by their role in modulating biological pathways, such as enzyme inhibition and receptor binding. The CAS No. 862832-01-7 compound, with its 1,2-dimethylindole core, is being explored for its potential in targeting specific cellular mechanisms, aligning with current trends in personalized medicine and targeted therapies.

In the context of modern drug development, 2-(1,2-dimethyl-1H-indol-3-yl)-N-{3-ethyl(phenyl)aminopropyl}-2-oxoacetamide is being studied for its pharmacokinetic properties, including bioavailability and metabolic stability. These aspects are critical for optimizing drug candidates, especially in oncology and neurology, where precision and efficacy are paramount. The compound’s ethyl(phenyl)aminopropyl side chain further enhances its interaction with biological targets, making it a subject of intense scrutiny in high-throughput screening assays.

Another area of exploration for CAS No. 862832-01-7 is its potential as a scaffold for designing novel small-molecule inhibitors. With the rise of computational chemistry and AI-driven drug design, researchers are leveraging tools like molecular docking and QSAR modeling to predict the compound’s activity. This aligns with the broader industry shift toward rational drug design, where compounds like DMI-EPA-oxoacetamide serve as foundational building blocks.

From a synthetic chemistry perspective, the preparation of 2-(1,2-dimethyl-1H-indol-3-yl)-N-{3-ethyl(phenyl)aminopropyl}-2-oxoacetamide involves multi-step organic reactions, including condensation and amidation. The purity and yield of this compound are critical for research applications, driving demand for high-quality synthetic protocols. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis routes for such indole-3-oxoacetamide derivatives.

The compound’s relevance extends to academic and industrial research, where it is frequently cited in studies exploring structure-activity relationships (SAR). Its methyl-substituted indole ring and oxoacetamide linker are often highlighted as key features influencing bioactivity. This has led to its inclusion in compound libraries for screening against various disease targets, particularly in neurodegenerative and inflammatory conditions.

In summary, 2-(1,2-dimethyl-1H-indol-3-yl)-N-{3-ethyl(phenyl)aminopropyl}-2-oxoacetamide (CAS No. 862832-01-7) represents a promising candidate in the realm of medicinal chemistry. Its multifaceted applications, from drug discovery to biochemical research, underscore its importance in advancing scientific knowledge and therapeutic innovation. As research continues to unfold, this compound is poised to play a pivotal role in addressing unmet medical needs and shaping the future of precision medicine.